![molecular formula C19H17ClN2O3 B7532222 N-[2-(2-chloroanilino)-2-oxoethyl]-N,3-dimethyl-1-benzofuran-2-carboxamide](/img/structure/B7532222.png)
N-[2-(2-chloroanilino)-2-oxoethyl]-N,3-dimethyl-1-benzofuran-2-carboxamide
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Overview
Description
N-[2-(2-chloroanilino)-2-oxoethyl]-N,3-dimethyl-1-benzofuran-2-carboxamide, also known as C646, is a small molecule inhibitor that targets histone acetyltransferase (HAT) p300/CBP-associated factor (PCAF). C646 has been widely used in scientific research for its ability to selectively inhibit HAT activity and alter gene expression.
Scientific Research Applications
N-[2-(2-chloroanilino)-2-oxoethyl]-N,3-dimethyl-1-benzofuran-2-carboxamide has been used in various scientific research applications, including cancer research, inflammation research, and neurological research. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines. In neurological research, this compound has been shown to improve memory and cognitive function in animal models of Alzheimer's disease.
Mechanism of Action
N-[2-(2-chloroanilino)-2-oxoethyl]-N,3-dimethyl-1-benzofuran-2-carboxamide selectively inhibits the HAT activity of p300/PCAF by binding to the acetyl-CoA binding site of the enzyme. This inhibition leads to a decrease in histone acetylation and altered gene expression. This compound has been shown to selectively inhibit p300/PCAF over other HAT enzymes, making it a valuable tool for studying the role of p300/PCAF in cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis by altering the expression of genes involved in these processes. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines by inhibiting the activity of p300/PCAF. In neurological research, this compound has been shown to improve memory and cognitive function by altering gene expression in the brain.
Advantages and Limitations for Lab Experiments
N-[2-(2-chloroanilino)-2-oxoethyl]-N,3-dimethyl-1-benzofuran-2-carboxamide has several advantages for use in lab experiments. It is a highly selective inhibitor of p300/PCAF, making it a valuable tool for studying the role of p300/PCAF in cellular processes. It has also been shown to have low toxicity and high stability, making it suitable for use in in vivo studies. However, this compound has some limitations. It has poor solubility in water, which can make it difficult to work with in some experiments. It also has a relatively short half-life, which can limit its effectiveness in some applications.
Future Directions
There are many potential future directions for research involving N-[2-(2-chloroanilino)-2-oxoethyl]-N,3-dimethyl-1-benzofuran-2-carboxamide. One area of interest is the role of p300/PCAF in cancer metastasis. This compound has been shown to inhibit the migration and invasion of cancer cells, suggesting that it may have potential as a therapeutic agent for preventing cancer metastasis. Another area of interest is the role of p300/PCAF in neurodegenerative diseases. This compound has been shown to improve memory and cognitive function in animal models of Alzheimer's disease, suggesting that it may have potential as a therapeutic agent for treating these diseases. Overall, this compound is a valuable tool for studying the role of p300/PCAF in cellular processes and has potential as a therapeutic agent for a variety of diseases.
Synthesis Methods
N-[2-(2-chloroanilino)-2-oxoethyl]-N,3-dimethyl-1-benzofuran-2-carboxamide can be synthesized using a multi-step process involving the reaction of 2-chloroaniline with ethyl 3-oxobutanoate, followed by the reaction of the resulting intermediate with 2-amino-3,5-dimethylbenzoic acid. The final product is obtained by treating the intermediate with thionyl chloride and 1,4-diazabicyclo[2.2.2]octane (DABCO) in dichloromethane.
Properties
IUPAC Name |
N-[2-(2-chloroanilino)-2-oxoethyl]-N,3-dimethyl-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClN2O3/c1-12-13-7-3-6-10-16(13)25-18(12)19(24)22(2)11-17(23)21-15-9-5-4-8-14(15)20/h3-10H,11H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDIQRCNUXVIGMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=CC=CC=C12)C(=O)N(C)CC(=O)NC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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